1,1,1-Triethylhydrazin-1-ium chloride
Description
1,1,1-Triethylhydrazin-1-ium chloride is a quaternary hydrazinium salt characterized by three ethyl groups attached to the hydrazinium core. The triethyl substituents confer significant steric hindrance and lipophilicity, distinguishing it from other hydrazinium derivatives with smaller or polar substituents. Hydrazinium salts generally exhibit reactivity as nucleophiles or bases, depending on their substitution patterns .
Properties
CAS No. |
1185-54-2 |
|---|---|
Molecular Formula |
C6H17ClN2 |
Molecular Weight |
152.66 g/mol |
IUPAC Name |
amino(triethyl)azanium;chloride |
InChI |
InChI=1S/C6H17N2.ClH/c1-4-8(7,5-2)6-3;/h4-7H2,1-3H3;1H/q+1;/p-1 |
InChI Key |
FPUKQVMBQBURED-UHFFFAOYSA-M |
Canonical SMILES |
CC[N+](CC)(CC)N.[Cl-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects : Triethyl groups in the target compound enhance hydrophobicity compared to benzyl (aromatic, polarizable) or trifluoropropyl (highly electronegative) substituents .
- Ionic Liquids : Imidazolium salts like 1-Ethyl-3-methylimidazolium chloride exhibit lower melting points (<100°C) and are widely used as solvents, unlike hydrazinium salts, which may decompose at higher temperatures .
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